5-bromo-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)ethyl]furan-2-carboxamide
• InChI: InChI=1S/C14H14BrN3O3/c15-12-5-4-11(21-12)14(20)16-6-7-18-13(19)8-9-2-1-3-10(9)17-18/h4-5,8H,1-3,6-7H2,(H,16,20)
• InChI Key: JCQVVERHQNSCRR-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC(=O)N(N=C2C1)CCNC(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H14BrN3O3
• Molecular Weight: 352.18 g/mol

Description

5-bromo-N-(2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)ethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H14BrN3O3 and its molecular weight is 352.188. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiprotozoal Agents

Compounds with similar structures have been synthesized and tested for their antiprotozoal activity, showing strong DNA affinities and in vitro effectiveness against pathogens such as T. b. rhodesiense and P. falciparum. Notably, certain diamidines demonstrated excellent in vivo activity in mouse models for trypanosomiasis, indicating potential applications in treating protozoal infections (Ismail et al., 2004).

Synthesis of Heterocycles

Research into the synthesis of 2,5-diimino-furans via palladium-catalyzed cyclization highlights the potential of related furan compounds in creating novel heterocyclic structures that could serve as precursors for pharmaceuticals or materials science applications (Jiang et al., 2014).

Antibacterial Activities

Studies have also explored the antibacterial potential of furan-2-carboxamide derivatives. For example, N-(4-bromophenyl)furan-2-carboxamide and its analogues have shown significant in vitro activity against drug-resistant bacteria, suggesting these compounds could be developed into new antibacterial agents (Siddiqa et al., 2022).

Crystal Structure Analysis

The crystal structure of related compounds has been determined to aid in the understanding of their chemical properties and potential applications in drug design and development. Such studies provide foundational knowledge for the rational design of new compounds with desired biological or physical properties (Anuradha et al., 2014).

Antiviral Activity

Derivatives of furan compounds have been investigated for their activity against the avian influenza virus (H5N1), with some showing promising results. This indicates the potential for developing new antiviral agents based on furan derivatives (Flefel et al., 2012).